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Compound of Interest

Compound Name: Edta disodium cupric salt
CAS No.: 61916-40-3
Cat. No.: B1614634
Get Quote
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Executive Summary

Copper(ll) Disodium EDTA (CuNazEDTA) is a stable, water-soluble metal chelate used
extensively in agriculture (micronutrient delivery), pharmaceutical formulations (sequestering
agent), and analytical chemistry.[1] Unlike simple copper salts (e.g., CuSOa), the copper ion in
CuNazEDTA is sequestered within a hexadentate ligand cage, significantly altering its redox
potential, solubility profile, and bioavailability.

This guide provides a rigorous analysis of its thermodynamic stability, structural dynamics, and
practical methodologies for synthesis and quantification, moving beyond basic data sheets to
explore the why and how of its chemical behavior.

Chemical Identity & Structural Dynamics[1][2]

The stability of CuNazEDTA arises from the "Chelate Effect,” where the entropic gain of
displacing water molecules drives the formation of the complex.

Nomenclature & Identification
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Parameter Detail

IUPAC Name Disodium [-N,N',0,0',0ON,ON']cuprate(2-)
Common Name EDTA Copper Disodium Salt; Copper EDTA
CAS Number 14025-15-1

Molecular Formula C10H12CuNz2Naz0s (Anhydrous basis)

~397.74 g/mol (Anhydrous); ~433.7 g/mol

Molecular Weight )
(Trihydrate/Tetrahydrate forms vary)

Coordination No. 6 (Distorted Octahedral)

Structural Geometry & The Jahn-Teller Effect
In the Cu(ll) complex, the central copper ion (

electronic configuration) is coordinated by two nitrogen atoms and four carboxylate oxygen
atoms from the EDTA backbone.[1]

Expert Insight: While EDTA is typically a hexadentate ligand, Cu(ll) complexes exhibit
significant Jahn-Teller distortion.[1] The axial bonds are elongated, making the complex
kinetically labile compared to Cr(lll) or Co(lll) analogs, despite its high thermodynamic stability.
This lability is crucial for its function as a micronutrient—it is stable enough to prevent
precipitation in soil but labile enough for root uptake mechanisms to strip the copper.

Physicochemical Properties Matrix

The following data aggregates experimental values critical for formulation stability.
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Property Value / Behavior Relevance
Color intensity is pH-
Appearance Deep Blue Crystalline Powder independent in the stable

range (4-9).[1]

Solubility (Water)

High (>100 g/L at 20°C)

Highly soluble compared to
CuCOs or CuO.[1]

Solubility (Organic)

Insoluble in Ethanol,

Requires aqueous mobile

Chloroform phases for HPLC.[1]
Below pH 3, protons compete
N for carboxylate groups
pH Stability Range 4.0-9.0

(demetallation).[1] Above pH
10, Cu(OH)2 may precipitate.

Stability Constant (log K)

18.78 (at 25°C, 1=0.1M)

Indicates extremely strong
binding; Cu displaces Ca (log
K ~10.[1]7) and Mg (log K

~8.7).[1]
) Critical for solid dosage
Bulk Density 0.6 — 0.8 g/cm? ]
manufacturing.[1]
- Thermally stable for
Decomposition Temp > 250°C

autoclaving/sterilization.[1]

Thermodynamic Stability Logic

The log K value of 18.78 implies that for the equilibrium:

The equilibrium lies heavily to the right.[1] However, in mixed metal systems, trans-metallation

can occur.

Graphviz Diagram: Stability & Trans-metallation Logic This diagram illustrates the hierarchy of

metal displacement based on stability constants.

© 2026 BenchChem. All rights reserved. 3/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/EDTA-disodium-salt
https://pubchem.ncbi.nlm.nih.gov/compound/EDTA-disodium-salt
https://pubchem.ncbi.nlm.nih.gov/compound/EDTA-disodium-salt
https://pubchem.ncbi.nlm.nih.gov/compound/EDTA-disodium-salt
https://pubchem.ncbi.nlm.nih.gov/compound/EDTA-disodium-salt
https://pubchem.ncbi.nlm.nih.gov/compound/EDTA-disodium-salt
https://pubchem.ncbi.nlm.nih.gov/compound/EDTA-disodium-salt
https://pubchem.ncbi.nlm.nih.gov/compound/EDTA-disodium-salt
https://pubchem.ncbi.nlm.nih.gov/compound/EDTA-disodium-salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614634?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Thermodynamic Hierarchy
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Figure 1: Thermodynamic hierarchy of EDTA chelation. Copper will displace Zinc and Calcium
but can be displaced by Iron(lll).

Experimental Protocols
Synthesis of High-Purity CuNazEDTA

Avoid using Copper Sulfate (CuSOa) if high purity is required, as removing sodium sulfate
byproducts is difficult due to shared solubility profiles.[1] The Carbonate route is self-purifying.

Objective: Synthesize 10g of CuNaz2EDTA free of inorganic anions.
Reagents:

e Disodium EDTA Dihydrate (NazH2EDTA[1]-2H20)
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e Basic Copper Carbonate (CuCOs[1]-Cu(OH)2)
o Deionized Water (Type [1]
Step-by-Step Protocol:
 Stoichiometric Calculation:
o Target: 0.025 mol.
o Weigh 9.30 g of NazH2EDTA-2H20.[1]

o Weigh ~2.8 g of Basic Copper Carbonate (approximate, use slight excess as unreacted
carbonate is insoluble).[1]

o Dissolution:

o Dissolve Na2H2EDTA in 50 mL deionized water at 60°C. The solution will be clear and
slightly acidic (pH ~4.5).

o Complexation:
o Slowly add Copper Carbonate to the stirring EDTA solution.
o Observation: Effervescence (

release) and color change to deep blue.[1]

o Reaction:
o Digestion:

o Maintain at 70°C for 30 minutes to ensure completion.
« Filtration (Purification Step):

o Filter the hot solution through a 0.45 um membrane to remove unreacted excess Copper
Carbonate.
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o Result: The filtrate contains pure CuNazEDTA.[1]

o Crystallization:
o Concentrate the filtrate by rotary evaporation to 50% volume.
o Add Ethanol (95%) dropwise until turbidity persists. Cool to 4°C overnight.

o Filter blue crystals and dry at 80°C.

Analytical Quantification (HPLC-UV)

Standard titrations (iodometric) work but lack specificity in mixed formulations.[1] HPLC is
preferred for stability indicating assays.

Method Principle: Reverse-phase ion-pair chromatography.[1]

Parameter Condition

Column C18 (ODS), 250 x 4.6 mm, 5 um

30 mM Tetrabutylammonium Hydroxide (lon

Mobile Phase Pair) in Phosphate Buffer (pH 6.5) : Acetonitrile
(90:[1]10)
Flow Rate 1.0 mL/min

) UV-Vis at 254 nm (detects the Copper-EDTA
Detection .
complex directly)

Retention Time ~6-8 minutes

Graphviz Diagram: Analytical Decision Tree Logic flow for selecting the correct quantification
method.
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Method Note
Sample Analysis [ ICP destroys the chelate structure.
Cu-EDTA - Only HPLC confirms the molecule is intact.

Is it a pure raw material?

No Yes
Is it a complex matrix? Complexometric Titration
(Soil/Serum/Formulation) (Fast, High Precision)

eed Intact Chelate\Need Total Cu Content

HPLC-UV / LC-MS ICP-OES

(High Specificity) (Total Copper only)

Click to download full resolution via product page

Figure 2: Decision matrix for analytical method selection.

Safety & Environmental Impact[1]

Toxicity: CuNazEDTA is generally considered low toxicity (LD50 Oral Rat > 1000 mg/kg), but
high concentrations of copper are cytotoxic.[1]

Environmental Persistence: EDTA is recalcitrant to biodegradation.[1] It can mobilize heavy
metals in waterways, posing ecological risks.

Handling: Wear PPE (gloves, goggles).[1] The dust is an irritant to the respiratory tract.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. EDTA disodium salt | C10H14N2Na208 | CID 8759 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Physicochemical Profiling of Copper(ll) Disodium EDTA:
A Technical Compendium]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1614634/docs#physicochemical-profiling-of-copper-
ii-disodium-edta-a-technical-compendium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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